N-(2-chloro-5-nitrophenyl)-4-methoxybenzamide

• IUPAC Name: N-(2-chloro-5-nitrophenyl)-4-methoxybenzamide
• InChI: InChI=1S/C14H11ClN2O4/c1-21-11-5-2-9(3-6-11)14(18)16-13-8-10(17(19)20)4-7-12(13)15/h2-8H,1H3,(H,16,18)
• InChI Key: LMDDILQNCFBHSM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC2=C(C=CC(=C2)[N+](=O)[O-])Cl
• Molecular Formula: C14H11ClN2O4
• Molecular Weight: 306.70 g/mol

Description

N-(2-chloro-5-nitrophenyl)-4-methoxybenzamide, also known as CNB-001, is a chemical compound that has gained significant interest in the field of neuroscience due to its potential therapeutic applications. CNB-001 is a member of the benzamide family of compounds and is structurally similar to the well-known drug, clozapine.

Scientific Research Applications

N-(2-chloro-5-nitrophenyl)-4-methoxybenzamide has been extensively studied for its potential therapeutic applications in the field of neuroscience. It has been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's. N-(2-chloro-5-nitrophenyl)-4-methoxybenzamide has also been shown to improve cognitive function and memory in animal models of aging and neurodegeneration.

Mechanism of Action

The exact mechanism of action of N-(2-chloro-5-nitrophenyl)-4-methoxybenzamide is not fully understood, but it is believed to act on multiple targets in the brain. N-(2-chloro-5-nitrophenyl)-4-methoxybenzamide has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that promotes the growth and survival of neurons. N-(2-chloro-5-nitrophenyl)-4-methoxybenzamide also has antioxidant properties and can scavenge free radicals, which can cause damage to neurons. Additionally, N-(2-chloro-5-nitrophenyl)-4-methoxybenzamide has been shown to modulate the activity of neurotransmitters such as dopamine and serotonin.
Biochemical and Physiological Effects
N-(2-chloro-5-nitrophenyl)-4-methoxybenzamide has been shown to have a variety of biochemical and physiological effects in animal models. It has been shown to reduce oxidative stress and inflammation in the brain, which can contribute to neurodegeneration. N-(2-chloro-5-nitrophenyl)-4-methoxybenzamide has also been shown to increase the levels of acetylcholine, a neurotransmitter that is important for learning and memory. Additionally, N-(2-chloro-5-nitrophenyl)-4-methoxybenzamide has been shown to increase the expression of genes involved in synaptic plasticity, which is the ability of neurons to change their connections in response to experience.

Advantages and Limitations for Lab Experiments

One advantage of N-(2-chloro-5-nitrophenyl)-4-methoxybenzamide is that it has been shown to be well-tolerated in animal models, with no significant side effects reported. This makes it a promising candidate for further study as a potential therapeutic agent. However, one limitation of N-(2-chloro-5-nitrophenyl)-4-methoxybenzamide is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in humans. Additionally, more research is needed to determine the optimal dosage and administration route for N-(2-chloro-5-nitrophenyl)-4-methoxybenzamide.

Future Directions

There are several future directions for research on N-(2-chloro-5-nitrophenyl)-4-methoxybenzamide. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. N-(2-chloro-5-nitrophenyl)-4-methoxybenzamide has been shown to have neuroprotective effects in animal models of these diseases, and further research is needed to determine its potential therapeutic benefits in humans. Another area of interest is N-(2-chloro-5-nitrophenyl)-4-methoxybenzamide's potential use in the treatment of psychiatric disorders such as schizophrenia and depression. N-(2-chloro-5-nitrophenyl)-4-methoxybenzamide has been shown to modulate the activity of neurotransmitters such as dopamine and serotonin, which are involved in these disorders. Further research is needed to determine its potential efficacy in humans. Finally, more research is needed to fully understand the mechanism of action of N-(2-chloro-5-nitrophenyl)-4-methoxybenzamide and its potential targets in the brain. This will help to guide further research and development of N-(2-chloro-5-nitrophenyl)-4-methoxybenzamide as a potential therapeutic agent.
Conclusion
In conclusion, N-(2-chloro-5-nitrophenyl)-4-methoxybenzamide is a promising compound with potential therapeutic applications in the field of neuroscience. Its neuroprotective effects and ability to improve cognitive function and memory make it a promising candidate for further study. However, more research is needed to fully understand its mechanism of action and potential therapeutic benefits in humans.

Synthesis Methods

N-(2-chloro-5-nitrophenyl)-4-methoxybenzamide can be synthesized by reacting 2-chloro-5-nitroaniline with 4-methoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain pure N-(2-chloro-5-nitrophenyl)-4-methoxybenzamide. The synthesis method has been optimized to produce high yields of N-(2-chloro-5-nitrophenyl)-4-methoxybenzamide with high purity.